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For Researchers, Scientists, and Drug Development Professionals

Introduction

Gomisin L1 is a dibenzocyclooctadiene lignan isolated from the fruits of Schisandra chinensis
(Turcz.) Balll., a plant with a long history of use in traditional medicine across East Asia.[1][2]
Lignans from Schisandra berries are recognized for a variety of biological activities, including
hepatoprotective and anticancer effects.[3][4] This technical guide provides a comprehensive
overview of the physical and chemical properties of Gomisin L1, its biological activity with a
focus on its anticancer effects, and detailed experimental protocols for its isolation and key
biological assays.

Physical and Chemical Properties

Gomisin L1 is a structurally complex natural product. Its identity and purity have been
confirmed through various spectroscopic methods, including Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS).[3][5] The purity of isolated Gomisin L1 is typically
reported to be greater than 95%.[3]

General Properties

The fundamental physical and chemical characteristics of Gomisin L1 are summarized in the
table below.
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Property Value Reference
Molecular Formula C22H2606 [2]
Molecular Weight 386.44 g/mol [2]
CAS Number 82425-43-2 [6]

(9S,10R)-4,5,19-trimethoxy-
9,10-dimethyl-15,17-
dioxatetracyclo[10.7.0.02,7.014 1
IUPAC Name [2]
8lnonadeca-
1(19),2,4,6,12,14(18)-hexaen-

3-ol

Appearance Powder [7]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [6]
Acetate, DMSO, Acetone

Spectral Data

The structure of Gomisin L1 has been elucidated using NMR spectroscopy.[3] Specifically, 1H-
NMR and 13C-NMR spectra recorded in CDCI3 at 400 MHz and 100 MHz, respectively, are
used for its characterization.[3]

Biological Activity: Anticancer Effects

Gomisin L1 has demonstrated significant cytotoxic activity against human ovarian cancer cell
lines, A2780 and SKOV3.[3] Its mechanism of action involves the induction of apoptosis, rather
than cell-cycle arrest.[3]

Cytotoxicity

The half-maximal inhibitory concentration (IC50) values of Gomisin L1 highlight its potent
effects on ovarian cancer cells.
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Cell Line IC50 (pM) Reference
A2780 (Ovarian Cancer) 21.92 +0.73 [3]
SKOV3 (Ovarian Cancer) 55.05 + 4.55 [3]
A2780 (Ovarian Cancer) 39.06 [6]
Ishikawa (Endometrial Cancer) 74.16 [6]
HL-60 (Leukemia) 82.02 [3]
HelLa (Cervical Cancer) 166.19 [3]

Mechanism of Action: Induction of Apoptosis via
ROS Production

The primary mechanism underlying the anticancer activity of Gomisin L1 is the induction of
apoptosis through the generation of intracellular Reactive Oxygen Species (ROS).[3][4] This
process is mediated by the regulation of NADPH oxidase (NOX).[3] The accumulation of high
levels of ROS acts as an early signal for apoptosis, leading to programmed cell death in cancer
cells.[3] The antioxidant N-acetyl cysteine has been shown to significantly negate the cell death
induced by Gomisin L1, confirming the critical role of ROS in its mechanism.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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